Cas no 2227772-04-3 (4-(2R)-2-aminopropyl-2-(dimethylamino)methylphenol)

• Product Name: 4-(2R)-2-aminopropyl-2-(dimethylamino)methylphenol
• CAS No: 2227772-04-3
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6428357
• PubChem ID: 165667677
• Update Time: 2025-10-28

4-(2R)-2-aminopropyl-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-aminopropyl-2-(dimethylamino)methylphenol
• 4-[(2R)-2-aminopropyl]-2-[(dimethylamino)methyl]phenol
• 2227772-04-3
• EN300-1754511

• Inchi： 1S/C12H20N2O/c1-9(13)6-10-4-5-12(15)11(7-10)8-14(2)3/h4-5,7,9,15H,6,8,13H2,1-3H3/t9-/m1/s1
• InChI Key： BPEKVJDKGSJNQZ-SECBINFHSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C[C@@H](C)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(2R)-2-aminopropyl-2-(dimethylamino)methylphenol

4-(2R)-2-Aminopropyl-2-(Dimethylamino)methylphenol: A Comprehensive Overview

The compound with CAS No. 2227772-04-3, known as 4-(2R)-2-aminopropyl-2-(dimethylamino)methylphenol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a phenol group with an aminoalkyl chain and a dimethylamino substituent. The stereochemistry at the second carbon of the aminoalkyl chain is specified as (R), which plays a crucial role in its biological activity and chemical reactivity.

4-(2R)-Aminopropyl-dimethylaminomethylphenol has been the subject of extensive research due to its potential applications in drug development. Recent studies have highlighted its ability to act as a precursor for the synthesis of bioactive molecules, particularly those with neuroprotective properties. The phenolic group in the molecule is known to exhibit antioxidant activity, which is essential in combating oxidative stress—a key factor in various pathological conditions such as neurodegenerative diseases.

The synthesis of 4-(2R)-aminopropyl-dimethylaminomethylphenol involves a multi-step process that requires precise control over stereochemistry. Researchers have employed asymmetric synthesis techniques to ensure the correct configuration at the chiral center, which is critical for achieving the desired biological activity. This compound can be synthesized via nucleophilic substitution reactions, where the phenolic group acts as a leaving group under specific conditions.

One of the most promising applications of 4-(2R)-aminopropyl-dimethylaminomethylphenol lies in its role as a building block for drug discovery. Its structure allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and potency. For instance, recent studies have explored the use of this compound as a scaffold for developing inhibitors of enzymes involved in Alzheimer's disease. The dimethylamino group contributes to the molecule's lipophilicity, which enhances its ability to cross biological membranes and interact with target proteins.

In addition to its pharmacological applications, 4-(2R)-aminopropyl-dimethylaminomethylphenol has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Researchers have investigated its coordination properties with transition metals, demonstrating its utility in homogeneous catalysis for organic transformations.

The stereochemistry of 4-(2R)-aminopropyl-dimethylaminomethylphenol also influences its interaction with biological systems. Studies have shown that the (R) configuration at the second carbon enhances selectivity towards certain enzymes and receptors, making it a valuable tool in enantioselective drug design. This compound serves as a prime example of how stereochemistry can be leveraged to optimize drug efficacy and minimize side effects.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of 4-(2R)-aminopropyl-dimethylaminomethylphenol. Quantum mechanical calculations have provided insights into its molecular orbitals and interaction patterns, aiding in the rational design of derivatives with improved pharmacokinetic profiles. These computational studies complement experimental findings, offering a holistic understanding of the compound's behavior at both molecular and macroscopic levels.

In conclusion, 4-(2R)-aminopropyl-dimethylaminomethylphenol (CAS No. 2227772-04-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and bioactivity make it an invaluable asset in contemporary research and development efforts. As ongoing studies continue to uncover new facets of this molecule's potential, it stands poised to play a pivotal role in advancing science and medicine.